Cas no 1616781-23-7 (Hetiamacin B; Homologue (R1 = CH2CH3, R2 = H))
1616781-23-7 structure
Product Name:Hetiamacin B; Homologue (R1 = CH2CH3, R2 = H)
CAS No:1616781-23-7
MF:C23H33N3O7
MW:463.524026632309
CID:6686066
Update Time:2024-03-02
Hetiamacin B; Homologue (R1 = CH2CH3, R2 = H) Chemical and Physical Properties
Names and Identifiers
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- Hetiamacin B; Homologue (R1 = CH2CH3, R2 = H)
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- Inchi: 1S/C23H33N3O7/c1-4-17-24-14(10-18(28)26-17)20(29)21(30)22(31)25-13(8-11(2)3)16-9-12-6-5-7-15(27)19(12)23(32)33-16/h5-7,11,13-14,16-17,20-21,24,27,29-30H,4,8-10H2,1-3H3,(H,25,31)(H,26,28)
- InChI Key: HJYLETFXUJXAHE-UHFFFAOYSA-N
- SMILES: CCC1NC(=O)CC(C(C(C(NC(C2OC(=O)C3C(=CC=CC=3O)C2)CC(C)C)=O)O)O)N1
Hetiamacin B; Homologue (R1 = CH2CH3, R2 = H) Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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